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Compound of Interest

Compound Name: Indium-113

Cat. No.: B081189

For Researchers, Scientists, and Drug Development Professionals

Introduction to Indium-113m

Indium-113m (113MIn) is a metastable isotope of indium that decays by isomeric transition with
a short half-life, making it a valuable tool in nuclear medicine and radiopharmaceutical
research. Its favorable decay characteristics, including a single prominent gamma emission
and the absence of beta radiation, contribute to lower patient radiation doses in diagnostic
procedures. This document provides detailed information on the dosimetry, radiation safety,
and handling protocols for 113™In to ensure the safety of laboratory personnel and the integrity
of experimental work.

Dosimetry and Physical Data

Accurate dosimetric data is fundamental for radiation safety calculations and ensuring
personnel exposures are kept As Low As Reasonably Achievable (ALARA).

Physical and Decay Characteristics

The key physical and decay properties of Indium-113m are summarized in the table below.
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Parameter Value Reference
Half-life (TY%) 1.658 hours (99.48 minutes) [1112]
Decay Mode Isomeric Transition (IT) [1][2]
Primary Gamma Energy 391.7 keV [3]

Mean Photon Energy 0.26063 MeV [1]

Mean Electron Energy 0.13609 MeV [1]
Daughter Isotope Indium-113 (Stable) [1]

Dosimetry Data

Understanding the dose rates is critical for planning experiments and establishing safe working
distances and times.

Parameter Value Unit
Specific Gamma Ray Constant  0.243 R-m2/Ci-hr
Air Kerma Rate Constant 1.177e-17 Gy-m?/Bg-s

Radiation Safety Protocols

A robust radiation safety program is mandatory when handling 13™In. The following protocols
are designed to minimize radiation exposure and prevent contamination.

Shielding

Proper shielding is the primary method for reducing external radiation exposure. Due to the
391.7 keV gamma emission of 113™In, lead is an effective shielding material.

Shielding Attenuation Lead Thickness (mm)
Half-Value Layer (HVL) ~25-3.0
Tenth-Value Layer (TVL) ~8.5-10.0
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Note: The provided shielding values are estimates for the 391.7 keV gamma energy of 113™|n.
The exact thickness may vary based on the specific lead alloy and geometry.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 113m|n.

PPE Item Specification

Lab Coat Full-length, buttoned

Gloves Double-layered, disposable nitrile or latex
Eye Protection Safety glasses with side shields or goggles
Dosimetry Whole-body and ring dosimeters

Designated Work Area

All work with 113m|n should be conducted in a designated and properly labeled area.
o Work Surface: Cover with absorbent, plastic-backed paper.
e Ventilation: Use a fume hood if there is a risk of aerosol generation.

o Labeling: Clearly label all containers, equipment, and the work area with "Caution,
Radioactive Material" signs, including the isotope, activity, and date.

Experimental Protocols

The following are detailed protocols for the safe handling and use of Indium-113m in a

laboratory setting.

Protocol for Handling ***™In Eluate

This protocol outlines the steps for safely handling the eluate from a Tin-113/Indium-113m

generator.
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Workflow for Handling Indium-113m Eluate

Preparation

Don appropriate PPE

\ 4

Prepare designated work area

\ 4

Set up lead shielding

El$on

Elute 13mIn from generator

\ 4

Measure activity in a dose calibrator

\ 4

Record activity, time, and volume

Handling'and Use

Transfer eluate to a shielded vial

\ 4

Aliquot for experiment behind shielding

\ 4

Perform experimental procedure

Post-Procedure
\4

Monitor hands, clothing, and shoes

\ 4

Survey work area for contamination

\ 4

Decontaminate if necessary

\ 4

Dispose of radioactive waste

\ 4

Remove and dispose of PPE
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Workflow for Handling Indium-113m Eluate
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e Preparation:

1. Don all required PPE, including a lab coat, double gloves, safety glasses, and dosimetry
badges.

2. Prepare the designated work area by covering the surface with absorbent paper.

3. Place all necessary equipment and reagents within the work area.

4. Position lead shielding to minimize exposure during elution and subsequent handling.
e Elution and Measurement:

1. Following the manufacturer's instructions, elute the 3™In from the 13Sn/113™MIn generator
into a shielded vial.

2. Carefully transfer the vial to a dose calibrator and measure the activity.
3. Record the total activity, volume, time of measurement, and generator details in a logbook.
o Experimental Use:

1. Perform all subsequent manipulations of the 13™|n eluate behind appropriate lead
shielding.

2. Use tongs or other remote handling tools to minimize hand exposure.

3. For radiolabeling reactions, add the required volume of 13MIn to the reaction vial using a
shielded syringe.

e Post-Procedure:

1. After completing the experiment, monitor your hands, lab coat, and shoes for
contamination with a survey meter.

2. Thoroughly survey the work area and all equipment used.

3. If contamination is detected, decontaminate the area using appropriate cleaning agents.
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4. Segregate and dispose of all radioactive waste according to the waste disposal protocol.

5. Remove and dispose of outer gloves, followed by hand washing, then remove other PPE.

Quality Control of ***mIn Radiopharmaceuticals

Quality control is essential to ensure the purity and efficacy of *3™In-labeled compounds.[4][5]

[6]

Quality Control Pathway for 113™In Radiopharmaceuticals
113m|n-labeled Compound

Physicocherical Tests

Radiochemical Purity (TLC/HPLC) pH Measurement Visual Inspection (Clarity, Color)
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1
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Quality Control for 1*3mIn Radiopharmaceuticals

» Radiochemical Purity (RCP):

o Method: Instant Thin-Layer Chromatography (ITLC) or High-Performance Liquid
Chromatography (HPLC).

o Procedure (ITLC):
1. Spot a small amount of the radiolabeled compound onto an ITLC strip.
2. Develop the strip in an appropriate solvent system.

3. Cut the strip into sections and count the radioactivity in each section using a gamma
counter or scan with a radiochromatogram scanner.

4. Calculate the percentage of radioactivity associated with the desired compound.
o Acceptance Criteria: Typically >95% RCP.
e pH Measurement:
o Method: Use a calibrated pH meter or pH-indicator strips.
o Procedure: Aseptically withdraw a small aliquot and measure the pH.
o Acceptance Criteria: Within the specified range for the preparation (e.g., physiological pH).
 Visual Inspection:

o Procedure: Visually inspect the solution in a shielded vial for clarity, color, and the

presence of particulate matter.
o Acceptance Criteria: The solution should be clear, colorless, and free of visible particles.
« Sterility and Pyrogenicity:

o For preparations intended for in vivo use, sterility and bacterial endotoxin (pyrogen) testing
are required.
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o Due to the short half-life of 113™In, these tests may be performed retrospectively on a batch
basis.

Contamination Monitoring Protocol

Regular monitoring is crucial to detect and manage contamination promptly.
e Frequency:
o At the end of each procedure: Survey hands, clothing, and the immediate work area.

o Daily: If 113m|n js used daily, a more thorough survey of the lab should be performed at the
end of the day.

o Weekly/Monthly: A documented, formal survey of the entire laboratory.
e Instrumentation:

o A Geiger-Miuller (GM) survey meter with a pancake probe is suitable for detecting the
gamma radiation from 113M|n,

o Ensure the instrument is calibrated and a daily source check is performed before use.
e Procedure:
1. Direct Survey:
» Measure the background radiation level in an uncontaminated area.

» Hold the probe approximately 1 cm from the surface and move it slowly (about 2-5
cm/second).

» Areading of more than twice the background level indicates potential contamination.
2. Wipe Test (for removable contamination):
» Wipe a 100 cm? area with a filter paper or cotton swab.

» Analyze the wipe using a gamma counter.
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» Record results in disintegrations per minute (DPM) per 100 cm?.

e Action Levels:

o Establish action levels for both fixed and removable contamination based on regulatory
guidelines.

o If action levels are exceeded, the area must be decontaminated and resurveyed.

Radioactive Waste Disposal

All waste generated from 13™In handling must be managed as radioactive waste.
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Radioactive Waste Segregation and Disposal Pathway

Waste Generation
(13mIn Contaminated)

Segregatior{ 'at Source

Dry Solid Waste
(Gloves, Paper, Vials)

Sharps Waste

Aqueous Liquid Waste (Needles, Syringes)

Intefim Storage
\ 4

\4 \4

Labeled, Shielded Solid Waste Bin Labeled, Shielded Liquid Waste Carboy Labeled, Puncture-Proof Sharps Container

Decay-in-Storage
(Minimum 10 Half-Lives)

Survey Waste for Background Levels

background

At or below background

Dispose as Non-Radioactive Waste

Dispose as Radioactive Waste (Obliterate Rad Symbols)
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Radioactive Waste Disposal Pathway

e Segregation:
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o Solid Waste: Gloves, absorbent paper, empty vials, etc., should be placed in a designated,
labeled, and shielded container lined with a plastic bag.

o Liquid Waste: Aqueous waste should be collected in a clearly labeled, shielded carboy. Do
not mix with organic solvents.

o Sharps: Needles and syringes should be placed in a labeled, puncture-proof sharps
container.

o Decay-in-Storage:
o Due to its short half-life (1.658 hours), 113MIn waste is ideal for decay-in-storage.

o Store the segregated waste in a designated, shielded, and secure area for at least 10 half-
lives (approximately 17 hours). For practical purposes and to account for potential
contamination with the longer-lived parent, 113Sn (half-life 115 days), a longer storage
period may be required, as determined by the Radiation Safety Officer.

e Disposal:
o After the decay period, survey the waste container with a GM meter.

o If the readings are indistinguishable from background, and with the approval of the
Radiation Safety Officer, the waste can be disposed of as non-radioactive waste after all
radioactive labels have been defaced or removed.

o If the readings are above background, the waste must be managed as radioactive waste.

Emergency Procedures
In the event of a spill or personnel contamination, follow these procedures immediately.
e Minor Spill:

o Notify: Inform personnel in the immediate area.

o Contain: Cover the spill with absorbent paper.
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o Clean: Starting from the outside and working inwards, clean the area with a suitable
decontaminant.

o Survey: Monitor the area, your hands, and clothing to ensure decontamination is

complete.

o Report: Report the incident to the Radiation Safety Officer.

o Major Spill or Personnel Contamination:
o Alert: Notify all personnel to evacuate the immediate area.
o Isolate: Secure the area to prevent entry.

o Assist: If personnel are contaminated, remove contaminated clothing and wash affected
skin with mild soap and water.

o Contact: Immediately contact the Radiation Safety Officer and follow their instructions.

By adhering to these application notes and protocols, researchers, scientists, and drug
development professionals can safely and effectively work with Indium-113m, minimizing risks
and ensuring the quality and reliability of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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113m]. BenchChem, [2025]. [Online PDF]. Available at:
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113m-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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